Cas no 862974-61-6 (6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)

• Product Name: 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• CAS No: 862974-61-6
• MF: C₁₄H₇F₂N₃S₂
• MW: 319.352286577225
• CID: 5805080
• PubChem ID: 7109952
• Update Time: 2025-10-28

6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-fluoro-N-(4-fluoro-2-benzothiazolyl)-
• MLS000720287
• 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• SMR000236219
• AB00547333-02
• F0646-1592
• 862974-61-6
• 4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• CHEMBL1372094
• HMS2553G14
• AKOS024591021

• Inchi： 1S/C14H7F2N3S2/c15-7-4-5-9-11(6-7)21-13(17-9)19-14-18-12-8(16)2-1-3-10(12)20-14/h1-6H,(H,17,18,19)
• InChI Key： NTBSUCRASDUTRD-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=CC=C2N=C1NC1=NC2=C(F)C=CC=C2S1

Computed Properties

• Exact Mass: 319.00494591g/mol
• Monoisotopic Mass: 319.00494591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.616±0.06 g/cm3(Predicted)
• Boiling Point: 474.9±43.0 °C(Predicted)
• pka: 1.23±0.10(Predicted)

Additional information on 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine

6-Fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine: A Comprehensive Overview

The compound 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No. 862974-61-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied due to their unique electronic properties and versatile applications. The presence of fluorine atoms at specific positions in the molecule introduces additional functionality, making it a promising candidate for advanced chemical research and development.

Benzothiazoles are aromatic heterocycles composed of a benzene ring fused with a thiazole ring. The thiazole moiety consists of a five-membered ring containing sulfur and nitrogen atoms. In the case of 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine, the fluorine substituents are strategically positioned at the 6th position on one benzothiazole ring and the 4th position on the other. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic characteristics that are highly desirable in modern chemical applications.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery and development. The ability of these compounds to interact with biological targets such as enzymes and receptors makes them valuable candidates for therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain benzothiazole derivatives exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases like arthritis and neurodegenerative disorders.

In addition to their biological applications, benzothiazole-based compounds are also gaining attention in materials science. Their ability to form stable coordination complexes with metal ions has led to their use in designing advanced materials for catalysis and sensing applications. A study in *Chemical Communications* reported that fluorinated benzothiazoles can act as efficient ligands for transition metals, enabling the creation of highly selective catalysts for organic synthesis.

The synthesis of 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The introduction of fluorine substituents requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes by employing advanced techniques such as microwave-assisted synthesis and continuous flow chemistry, which enhance efficiency and reduce environmental impact.

One of the most intriguing aspects of this compound is its photophysical properties. Fluorinated benzothiazoles are known to exhibit strong fluorescence under UV light due to their conjugated π-systems. This property has been exploited in developing novel fluorescent sensors for detecting environmental pollutants such as heavy metals and organic contaminants. A recent article in *Analytical Chemistry* described how fluorinated benzothiazoles can be incorporated into polymer matrices to create highly sensitive sensors with rapid response times.

Furthermore, the electronic properties of benzothiazole derivatives make them suitable candidates for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine atoms in 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine enhances its electron-withdrawing capability, which is crucial for improving device performance. Studies published in *Advanced Materials* have shown that incorporating fluorinated benzothiazoles into OLED architectures can significantly increase their luminous efficiency and operational stability.

In conclusion, 6-fluoro-N-(4-fluoro-1,3-benzothiazol-2-yli)-1,3-benzothiazol...